1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol

• IUPAC Name: 1-carbazol-9-yl-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol
• InChI: InChI=1S/C22H28N2O/c1-16-11-17(2)13-23(12-16)14-18(25)15-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,16-18,25H,11-15H2,1-2H3
• InChI Key: ALSKJBPWZSRVLV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol, also known as Cariprazine, is a novel antipsychotic drug that has gained significant attention in recent years due to its unique pharmacological profile. Cariprazine is a partial agonist at the dopamine D2 and D3 receptors and has been shown to have a high affinity for these receptors.

Mechanism of Action

1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol acts as a partial agonist at the dopamine D2 and D3 receptors. This means that it can both activate and block these receptors, depending on the level of dopamine present in the brain. 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has been shown to have a higher affinity for the D3 receptor than the D2 receptor. This unique pharmacological profile is believed to contribute to its efficacy in the treatment of schizophrenia and bipolar disorder.
Biochemical and Physiological Effects:
1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has been shown to have a number of biochemical and physiological effects. Studies have shown that it can reduce the levels of dopamine in the brain, which is believed to contribute to its antipsychotic effects. 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has also been shown to have an effect on the levels of other neurotransmitters, including serotonin and norepinephrine. Additionally, 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has been shown to have an effect on the levels of various hormones, including prolactin.

Advantages and Limitations for Lab Experiments

One advantage of 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol in lab experiments is its unique pharmacological profile. Its high affinity for the dopamine D3 receptor makes it an attractive candidate for the study of this receptor. However, 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has a number of limitations for lab experiments. For example, it is a relatively new drug, and as such, there is limited information available on its long-term effects. Additionally, its partial agonist activity can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for the study of 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol. One area of interest is its potential use in the treatment of other psychiatric disorders, such as depression and anxiety. Additionally, there is a need for further research into the long-term effects of 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol, particularly in terms of its effects on the dopamine system. Finally, there is a need for further research into the mechanism of action of 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol, particularly in terms of its effects on other neurotransmitters and hormones.

Synthesis Methods

1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol can be synthesized using a multi-step process starting from 9H-carbazole. The first step involves the reaction of 9H-carbazole with 3,5-dimethylpiperidine to form 1-(9H-carbazol-9-yl)-3,5-dimethylpiperidine. This intermediate is then reacted with propionyl chloride to form 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-1-one. Finally, this intermediate is reduced with sodium borohydride to form 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol.

Scientific Research Applications

1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has been extensively studied for its potential use in the treatment of various psychiatric disorders, including schizophrenia and bipolar disorder. Studies have shown that 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has a unique pharmacological profile, which makes it an attractive candidate for the treatment of these disorders. 1-(9H-carbazol-9-yl)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol has been shown to have a high affinity for the dopamine D2 and D3 receptors, which are believed to play a key role in the pathophysiology of these disorders.